Cas no 1692776-26-3 (3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid)
3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid
- EN300-1285025
- 1692776-26-3
- 3-{[(tert-butoxy)carbonyl]amino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid
-
- Inchi: 1S/C12H18ClN3O4/c1-12(2,3)20-11(19)15-7(5-9(17)18)10-14-6-8(13)16(10)4/h6-7H,5H2,1-4H3,(H,15,19)(H,17,18)
- InChI Key: CMQOMVNZELHSFB-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C(CC(=O)O)NC(=O)OC(C)(C)C)N1C
Computed Properties
- Exact Mass: 303.0985838g/mol
- Monoisotopic Mass: 303.0985838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 93.4Ų
3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1285025-1.0g |
3-{[(tert-butoxy)carbonyl]amino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid |
1692776-26-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1285025-50mg |
3-{[(tert-butoxy)carbonyl]amino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid |
1692776-26-3 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1285025-100mg |
3-{[(tert-butoxy)carbonyl]amino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid |
1692776-26-3 | 100mg |
$678.0 | 2023-10-01 | ||
| Enamine | EN300-1285025-250mg |
3-{[(tert-butoxy)carbonyl]amino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid |
1692776-26-3 | 250mg |
$708.0 | 2023-10-01 | ||
| Enamine | EN300-1285025-500mg |
3-{[(tert-butoxy)carbonyl]amino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid |
1692776-26-3 | 500mg |
$739.0 | 2023-10-01 | ||
| Enamine | EN300-1285025-1000mg |
3-{[(tert-butoxy)carbonyl]amino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid |
1692776-26-3 | 1000mg |
$770.0 | 2023-10-01 | ||
| Enamine | EN300-1285025-2500mg |
3-{[(tert-butoxy)carbonyl]amino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid |
1692776-26-3 | 2500mg |
$1509.0 | 2023-10-01 | ||
| Enamine | EN300-1285025-5000mg |
3-{[(tert-butoxy)carbonyl]amino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid |
1692776-26-3 | 5000mg |
$2235.0 | 2023-10-01 | ||
| Enamine | EN300-1285025-10000mg |
3-{[(tert-butoxy)carbonyl]amino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid |
1692776-26-3 | 10000mg |
$3315.0 | 2023-10-01 |
3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid
Introduction to 3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid (CAS No. 1692776-26-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
The compound 3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid, identified by the CAS number 1692776-26-3, represents a significant advancement in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its versatile applications in drug discovery and molecular research. The presence of both a tert-butoxy carbonyl group and a 5-chloro-1-methyl-1H-imidazol-2-yl moiety imparts unique biochemical properties, making it a valuable scaffold for the development of novel therapeutic agents.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating imidazole derivatives, owing to their broad spectrum of biological activities. The 5-chloro-1-methyl-1H-imidazol-2-yl substituent in this compound is particularly noteworthy, as it has been shown to enhance binding affinity and metabolic stability in various drug candidates. This feature is especially relevant in the context of designing small-molecule inhibitors targeting enzymes involved in critical biological pathways.
The tert-butoxy carbonylamino group serves as an effective protecting group for amino functionalities, facilitating controlled synthesis and purification processes. Such protective strategies are indispensable in multi-step organic syntheses, where selective modification of specific functional groups is paramount. The incorporation of this moiety ensures that the compound remains stable under harsh reaction conditions while allowing for subsequent derivatization when required.
Recent studies have highlighted the potential of 3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid as a key intermediate in the synthesis of peptidomimetics—molecules designed to mimic the structure and function of natural peptides but with enhanced pharmacological properties. Peptidomimetics are increasingly recognized for their ability to overcome limitations associated with traditional peptide-based therapeutics, such as poor oral bioavailability and rapid degradation. The structural motifs present in this compound make it an ideal candidate for generating peptidomimetic libraries with tailored biological activities.
Moreover, the 5-chloro substituent on the imidazole ring contributes to the compound's electronic properties, influencing its reactivity and interactions with biological targets. Chlorinated heterocycles are well-documented for their role in enhancing drug-like characteristics, including improved lipophilicity and binding affinity. This feature is particularly pertinent in the design of kinase inhibitors, where precise modulation of electronic distributions can lead to more effective molecular recognition.
The broader significance of this compound lies in its potential application across multiple therapeutic domains. For instance, its structural features align well with scaffolds used in antiviral and anticancer drug development. The imidazole ring has been extensively studied for its antiviral properties, particularly against herpesviruses, while the propanoic acid backbone provides a suitable platform for further functionalization into potent cytotoxic agents. In oncology research, such molecules are being explored for their ability to disrupt aberrant signaling pathways implicated in tumor growth and progression.
Advances in computational chemistry have further propelled the utility of compounds like 3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid. High-throughput virtual screening (HTVS) and molecular docking simulations have enabled researchers to rapidly evaluate thousands of molecules against target proteins, identifying promising candidates for experimental validation. The unique structural attributes of this compound make it a valuable asset in such computational campaigns, where its physicochemical properties are optimized to maximize binding efficacy.
In conclusion, 3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid (CAS No. 1692776-26-3) exemplifies the intersection of innovative chemistry and therapeutic innovation. Its multifaceted applications in peptidomimetic design, kinase inhibition, and broader drug discovery efforts underscore its importance as a building block in modern medicinal chemistry. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly pivotal role in shaping the future of chemical biology and pharmaceutical development.
1692776-26-3 (3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)